ethyl 4-(3-(2-furyl)-4-[4-(methoxycarbonyl)phenyl]-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate

• Molecular Formula: C26H21N3O6
• Molecular Weight: 471.5 g/mol
• IUPAC Name: methyl 4-[5-(4-ethoxycarbonylphenyl)-3-(furan-2-yl)-6-oxo-2,4-dihydropyrrolo[3,4-c]pyrazol-4-yl]benzoate
• InChI: InChI=1S/C26H21N3O6/c1-3-34-26(32)17-10-12-18(13-11-17)29-23(15-6-8-16(9-7-15)25(31)33-2)20-21(19-5-4-14-35-19)27-28-22(20)24(29)30/h4-14,23H,3H2,1-2H3,(H,27,28)
• InChI Key: NFCMUHNNJDNPFT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(C3=C(NN=C3C2=O)C4=CC=CO4)C5=CC=C(C=C5)C(=O)OC

Description

Ethyl 4-(3-(2-furyl)-4-[4-(methoxycarbonyl)phenyl]-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate is a chemical compound that has been studied for its potential scientific research applications. This compound has been synthesized using various methods and has shown promising results in research studies.

Mechanism of Action

The mechanism of action of ethyl 4-(3-(2-furyl)-4-[4-(methoxycarbonyl)phenyl]-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate is not fully understood. However, it has been suggested that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that this compound may work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Ethyl 4-(3-(2-furyl)-4-[4-(methoxycarbonyl)phenyl]-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate has been found to have several biochemical and physiological effects. This compound has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-(3-(2-furyl)-4-[4-(methoxycarbonyl)phenyl]-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate in lab experiments include its anti-inflammatory and anti-cancer properties, as well as its potential for use in the treatment of various types of cancer. However, the limitations of using this compound in lab experiments include its complex synthesis process and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of ethyl 4-(3-(2-furyl)-4-[4-(methoxycarbonyl)phenyl]-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate. One future direction is to further investigate the mechanism of action of this compound and its potential use in the treatment of cancer. Another future direction is to explore the use of this compound in combination with other anti-cancer agents to enhance its effectiveness. Additionally, future studies could investigate the potential use of this compound in the treatment of other diseases, such as inflammatory disorders.

Synthesis Methods

The synthesis of ethyl 4-(3-(2-furyl)-4-[4-(methoxycarbonyl)phenyl]-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate is a complex process that involves several steps. One of the methods used for the synthesis of this compound is the reaction of 4-(3-(2-furyl)-4-(4-(methoxycarbonyl)phenyl)-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoic acid with ethyl chloroformate in the presence of a base. This reaction results in the formation of ethyl 4-(3-(2-furyl)-4-[4-(methoxycarbonyl)phenyl]-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate.

Scientific Research Applications

Ethyl 4-(3-(2-furyl)-4-[4-(methoxycarbonyl)phenyl]-6-oxo-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate has been studied for its potential scientific research applications. This compound has been found to have anti-inflammatory and anti-cancer properties. It has been studied for its potential use in the treatment of various types of cancer, including breast cancer, colon cancer, and lung cancer.